Cas no 57764-47-3 (1,2-Benzisoxazole-3-carboxylicacid,6-amino-,methylester(9CI))

• Product Name: 1,2-Benzisoxazole-3-carboxylicacid,6-amino-,methylester(9CI)
• CAS No: 57764-47-3
• MF: C₉H₈N₂O₃
• MW: 192.1714220047
• CID: 947510
• PubChem ID: 83818117
• Update Time: 2025-04-19

1,2-Benzisoxazole-3-carboxylicacid,6-amino-,methylester(9CI) Chemical and Physical Properties

Names and Identifiers

• 1,2-Benzisoxazole-3-carboxylicacid,6-amino-,methylester(9CI)
• 6-Amino-3-carboxybenzisoxazol
• methyl 6-aminobenzo[d]isoxazole-3-carboxylate
• methyl6-aminobenzo[d]isoxazole-3-carboxylate
• XPCSPNPAZXWSGR-UHFFFAOYSA-N
• SCHEMBL16571428
• A923089
• CS-0145325
• 57764-47-3
• Methyl 6-amino-1,2-benzisoxazole-3-carboxylate
• methyl 6-amino-1,2-benzoxazole-3-carboxylate
• DTXSID601248687

• Inchi： 1S/C9H8N2O3/c1-13-9(12)8-6-3-2-5(10)4-7(6)14-11-8/h2-4H,10H2,1H3
• InChI Key： XPCSPNPAZXWSGR-UHFFFAOYSA-N
• SMILES： O1C2C=C(C=CC=2C(C(=O)OC)=N1)N

Computed Properties

• Exact Mass: 192.05300
• Monoisotopic Mass: 192.05349212g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 78.4Ų

Experimental Properties

• PSA: 78.35000
• LogP: 1.77780

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzisoxazoles